Cas no 1500203-79-1 (Heptane, 4-(chloromethyl)-3-methyl-)

• Product Name: Heptane, 4-(chloromethyl)-3-methyl-
• CAS No: 1500203-79-1
• MF: C₉H₁₉Cl
• MW: 162.700162172318
• CID: 5281578
• Update Time: 2025-07-23

Heptane, 4-(chloromethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 4-(chloromethyl)-3-methyl-

• Inchi： 1S/C9H19Cl/c1-4-6-9(7-10)8(3)5-2/h8-9H,4-7H2,1-3H3
• InChI Key： KTWNWFMONPFMNI-UHFFFAOYSA-N
• SMILES： CCC(C)C(CCl)CCC

Additional information on Heptane, 4-(chloromethyl)-3-methyl-

Recent Advances in the Study of 1500203-79-1 and Heptane, 4-(chloromethyl)-3-methyl- in Chemical Biology and Pharmaceutical Research

The chemical compound 1500203-79-1 and its derivative, Heptane, 4-(chloromethyl)-3-methyl-, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug discovery, medicinal chemistry, and material science. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural properties of 1500203-79-1, which make it a promising candidate for the development of novel pharmaceuticals. The compound's ability to interact with specific biological targets has been investigated in several preclinical studies, revealing its potential as a modulator of key biochemical pathways. Meanwhile, Heptane, 4-(chloromethyl)-3-methyl-, a related compound, has been studied for its role as an intermediate in the synthesis of more complex molecules with potential pharmacological activity.

One of the key areas of research involves the optimization of synthetic routes for 1500203-79-1 and Heptane, 4-(chloromethyl)-3-methyl-. Advances in catalytic methods and green chemistry approaches have enabled more efficient and sustainable production of these compounds. For instance, recent publications have reported the use of transition metal catalysts to enhance the yield and purity of 1500203-79-1, while minimizing environmental impact.

In terms of biological activity, preliminary studies suggest that 1500203-79-1 exhibits promising inhibitory effects on certain enzymes involved in inflammatory and oncogenic processes. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications. Similarly, Heptane, 4-(chloromethyl)-3-methyl- has been explored for its utility in the design of prodrugs and other bioactive molecules, owing to its reactive chloromethyl group.

Despite these advancements, challenges remain in the development and application of these compounds. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness their potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, the study of 1500203-79-1 and Heptane, 4-(chloromethyl)-3-methyl- represents a vibrant area of research with significant implications for drug discovery and development. Continued exploration of their chemical and biological properties is expected to yield valuable insights and novel therapeutic candidates in the near future.